Cas no 1692419-70-7 ((2-aminoethyl)(3,5-dichlorophenyl)methylethylamine)

• Product Name: (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine
• CAS No: 1692419-70-7
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• MDL: MFCD32203403
• CID: 5606031
• PubChem ID: 103102133
• Update Time: 2025-07-16

(2-aminoethyl)(3,5-dichlorophenyl)methylethylamine Chemical and Physical Properties

Names and Identifiers

• 1692419-70-7
• EN300-981593
• (2-aminoethyl)[(3,5-dichlorophenyl)methyl]ethylamine
• (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine

• MDL： MFCD32203403
• Inchi： 1S/C11H16Cl2N2/c1-2-15(4-3-14)8-9-5-10(12)7-11(13)6-9/h5-7H,2-4,8,14H2,1H3
• InChI Key： MJMYYBUOOGNLEA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CN(CC)CCN)Cl

Computed Properties

• Exact Mass: 246.0690539g/mol
• Monoisotopic Mass: 246.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine

Introduction to (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine and Its Significance in Modern Chemical Research

Compound with the CAS number 1692419-70-7, specifically identified as (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine, represents a fascinating subject of study in the realm of organic chemistry and pharmaceutical innovation. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in various biochemical pathways and synthetic methodologies. The presence of both amino and ethyl functional groups, combined with the distinctive dichlorophenyl moiety, makes this molecule a candidate for further exploration in drug discovery and material science.

The structural complexity of (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine is not only a testament to the ingenuity of synthetic chemists but also opens up avenues for novel chemical reactions and transformations. In recent years, there has been a growing interest in developing molecules that can interact selectively with biological targets, and this compound stands out as a promising candidate due to its multifaceted functional groups. The dichlorophenyl group, in particular, has been implicated in various pharmacological activities, making it a key focus for researchers aiming to harness its potential.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has been instrumental in understanding the reactivity and stability of compounds like (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine. By leveraging high-throughput virtual screening techniques, scientists have been able to identify novel interactions between this compound and biological receptors. These studies have not only enhanced our understanding of its mechanism of action but also provided insights into potential therapeutic applications.

In the context of drug development, the ability to modulate biological pathways through small molecules is crucial. The unique combination of functional groups in (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine suggests that it could serve as a versatile scaffold for designing new drugs. For instance, the amino group can participate in hydrogen bonding interactions, which are critical for binding affinity in drug-receptor complexes. Meanwhile, the ethyl group can influence the compound's solubility and metabolic stability, making it an attractive candidate for further optimization.

The dichlorophenyl moiety adds another layer of complexity to this molecule, offering opportunities for diverse chemical modifications. Researchers have explored various derivatives of this compound to enhance its pharmacological properties. For example, substituting one of the chlorine atoms with a hydroxyl group can alter its electronic distribution and potentially improve its binding affinity to target proteins. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide a systematic approach to optimizing molecular properties.

One particularly intriguing aspect of (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine is its potential role as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for a wide range of chemical transformations, including nucleophilic substitutions, eliminations, and condensations. These reactions can be tailored to introduce additional functional groups or to alter the connectivity between different parts of the molecule. Such flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are often necessary.

The field of medicinal chemistry has seen significant advancements due to the development of new synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized the way complex molecules are constructed. In the case of (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine, these methods have been employed to streamline its synthesis and to explore alternative routes that might lead to improved yields or purity. The ability to access this compound efficiently is crucial for both academic research and industrial applications.

Another area where this compound has shown promise is in materials science. The unique electronic properties conferred by the dichlorophenyl group make it an attractive candidate for use in organic electronics. For instance, it can be incorporated into conjugated polymers that exhibit desirable optoelectronic characteristics. Such materials are finding applications in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices. The versatility of (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine extends beyond traditional pharmaceuticals into emerging fields that require innovative molecular design.

In conclusion, compound CAS number 1692419-70-7, known as (2-aminoethyl)(3,5-dichlorophenyl)methylethylamine, represents a significant advancement in chemical research with far-reaching implications across multiple disciplines. Its unique structural features offer opportunities for novel drug development and material innovation. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of science and technology.